(E)-3-phenyl-N-[4-[[4-[[(E)-3-phenylprop-2-enylidene]amino]phenyl]methyl]phenyl]prop-2-en-1-imine

• IUPAC Name: (E)-3-phenyl-N-[4-[[4-[[(E)-3-phenylprop-2-enylidene]amino]phenyl]methyl]phenyl]prop-2-en-1-imine
• InChI: InChI=1S/C31H26N2/c1-3-9-26(10-4-1)13-7-23-32-30-19-15-28(16-20-30)25-29-17-21-31(22-18-29)33-24-8-14-27-11-5-2-6-12-27/h1-24H,25H2/b13-7+,14-8+,32-23?,33-24?
• InChI Key: VEPYLJPVFMGBKU-BRVKGTQOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=NC2=CC=C(C=C2)CC3=CC=C(C=C3)N=CC=CC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=NC2=CC=C(C=C2)CC3=CC=C(C=C3)N=C/C=C/C4=CC=CC=C4
• Molecular Formula: C31H26N2
• Molecular Weight: 426.5 g/mol

Description

The compound is an organic molecule with multiple phenyl (benzene) rings and a prop-2-en-1-imine group. The presence of the phenyl rings suggests that the compound could have aromatic properties. The prop-2-en-1-imine group is a type of imine, which are functional groups containing a carbon-nitrogen double bond, with the nitrogen attached to a hydrogen atom or an organic group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the imine group could make it reactive towards nucleophiles, and the phenyl rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include NMR spectroscopy for determining its chemical structure, mass spectrometry for determining its molecular weight, and infrared spectroscopy for analyzing functional groups. Other properties, such as solubility, melting point, and boiling point, would also be important to characterize.

Scientific Research Applications

Crystal Structure and Bonding

• The compound's structure and bonding characteristics have been analyzed. For instance, N-[(E)-3,3-diphenylprop-2-enylidene]-1-(4-aminophenyl)ethanone was characterized by single-crystal X-ray diffraction, revealing insights into the central C=N bond length and molecular non-planarity (Khalaji et al., 2008).

Tautomerism Studies

• Research into enol-imine/keto-amine tautomerism of related Schiff base compounds has been conducted, providing insights into molecular, spectroscopic properties, and tautomerisation mechanisms (Özdemir et al., 2016).

Photoisomerization Analysis

• Studies on E/Z photoisomerization of related compounds, like 3-phenyl-3-(N-substituted amino)-and 3-phenyl-3-(N,N-disubstituted amino)-prop-2-enenitriles, have been done using spectroscopic methods, revealing details on reaction mechanisms and effects of various factors (Chiacchio et al., 1988).

Synthesis and Chemical Behavior

• Research on the synthesis and chemical behavior of related compounds, like 4-[3-Dimethylamino-1-(2-dimethylaminovinyl]prop-2-enylidene]-2-phenyl-1,3-oxazol-5(4H)-one, has been explored, showing the process of forming derivatives and their subsequent reactions (Stanovnik et al., 2002).

Fluorescence Enhancement Studies

• Investigations into fluorescence enhancement, like the study of trans-4-aminostilbene and its N-phenyl substitutions, have provided insights into structural and photochemical behavior, significantly contributing to understanding the amino conjugation effect (Yang et al., 2002).

Pka Values and Isomerism

• The preparation and study of compounds like 4-imino-1-methyl-3-(4-nitrophenyl)imidazolidin-2-ones have been reported, providing valuable information on pKa values, E,Z-isomerism, and proton exchange mechanisms (Angelova et al., 2003).

Catalytic Synthesis Applications

• Catalytic hydrocarboxylation of imines using CO2 to synthesize α-unsaturated amino acids has been explored, showing the potential of these compounds in producing substituted amino acid derivatives (Gordon et al., 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on conducting preclinical and clinical trials. Alternatively, if it has interesting chemical properties, it might be studied further in the context of synthetic chemistry.